Cas no 27618-25-3 (3-(m-Toluidino)propiononitrile)

• Product Name: 3-(m-Toluidino)propiononitrile
• CAS No: 27618-25-3
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• MDL: MFCD00129125
• CID: 53192
• PubChem ID: 119683
• Update Time: 2025-10-29

3-(m-Toluidino)propiononitrile Chemical and Physical Properties

Names and Identifiers

• 3-(m-Tolylamino)propanenitrile
• 3-(3-methylanilino)propanenitrile
• 3-(M-TOLUIDINO) PROPIONONITRILE
• 3-m-toluidinopropiononitrile
• N-Cyanoethyl-m-toluidine
• 3-(m-Toluidino)propiononitrile
• Propanenitrile, 3-[(3-methylphenyl)amino]-
• W-107099
• Propanenitrile, 3-((3-methylphenyl)amino)-
• SCHEMBL10624792
• 3-[(3-methylphenyl)amino]propanenitrile
• 27618-25-3
• CS-0153215
• N-(2-cyanoethyl)-3-methylaniline
• BS-49374
• MLS000375354
• Z56939180
• EINECS 248-574-3
• CHEMBL1584336
• SMR000254607
• VUUHXRVVDUAGOL-UHFFFAOYSA-N
• EN300-06990
• NCGC00246084-01
• D97374
• AKOS001039228
• NS00028336
• DTXSID7067326
• FT-0657639
• HMS2560D12

• MDL： MFCD00129125
• Inchi： 1S/C10H12N2/c1-9-4-2-5-10(8-9)12-7-3-6-11/h2,4-5,8,12H,3,7H2,1H3
• InChI Key： VUUHXRVVDUAGOL-UHFFFAOYSA-N
• SMILES： N(CCC#N)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 160.10000
• Monoisotopic Mass: 160.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.8A^2

Experimental Properties

• Density: 1.057
• Melting Point: 47.0ºC
• Boiling Point: 342.5 °C at 760 mmHg
• Flash Point: 160.9 °C
• Refractive Index: 1.571
• PSA: 35.82000
• LogP: 2.39358

Additional information on 3-(m-Toluidino)propiononitrile

3-(m-Toluidino)propiononitrile (CAS No. 27618-25-3): Properties, Applications, and Market Insights

3-(m-Toluidino)propiononitrile (CAS No. 27618-25-3) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This nitrile derivative, featuring a meta-toluidine substituent, has garnered significant attention due to its versatile reactivity and potential applications in synthetic chemistry. With the growing demand for fine chemicals in drug discovery, understanding this compound's properties and uses is essential for researchers and industry professionals.

The molecular structure of 3-(m-Toluidino)propiononitrile combines a propiononitrile backbone with a m-toluidine group, offering unique electronic and steric properties. This configuration enables its use as a key intermediate in the synthesis of heterocyclic compounds, which are crucial in developing new pharmaceutical agents and crop protection chemicals. Recent trends in green chemistry have also highlighted its role in sustainable synthesis routes, aligning with global efforts to reduce environmental impact.

In pharmaceutical applications, 3-(m-Toluidino)propiononitrile serves as a precursor for bioactive molecules, particularly in the development of central nervous system (CNS) drugs and anti-inflammatory agents. Researchers are exploring its potential in creating novel kinase inhibitors, a hot topic in cancer research. The compound's ability to form stable intermediates makes it valuable for high-throughput screening and combinatorial chemistry approaches.

The agrochemical industry utilizes 3-(m-Toluidino)propiononitrile in the synthesis of pesticide intermediates and plant growth regulators. With increasing global focus on food security and sustainable agriculture, this compound's role in developing next-generation crop protection solutions has become more prominent. Its structural features allow for modifications that can enhance pest resistance while maintaining environmental safety profiles.

From a market perspective, the demand for 3-(m-Toluidino)propiononitrile has shown steady growth, particularly in Asia-Pacific regions where pharmaceutical manufacturing and agrochemical production are expanding rapidly. Industry reports suggest increasing investments in custom synthesis and contract research involving this compound, driven by the need for innovative therapeutic solutions and agricultural products.

Quality control aspects of 3-(m-Toluidino)propiononitrile are critical for its successful application. Advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are employed to ensure purity and consistency. The compound typically appears as a pale yellow to brown liquid with characteristic physical properties that make it suitable for various synthetic transformations under controlled conditions.

Recent scientific literature highlights novel synthetic methodologies involving 3-(m-Toluidino)propiononitrile, particularly in microwave-assisted synthesis and flow chemistry applications. These modern approaches align with current industry trends toward process intensification and energy-efficient manufacturing. Researchers are also investigating its potential in material science applications, particularly in the development of specialty polymers and functional materials.

Safety considerations for handling 3-(m-Toluidino)propiononitrile include standard laboratory precautions for nitrile compounds. Proper personal protective equipment and ventilation systems are recommended during its use. The compound's stability profile and storage requirements follow typical protocols for organic intermediates, with attention to moisture sensitivity and light exposure.

The future outlook for 3-(m-Toluidino)propiononitrile appears promising, with potential expansions into new application areas. Emerging research in bioconjugation chemistry and targeted drug delivery systems may create additional demand for this versatile building block. As synthetic methodologies continue to evolve, this compound is likely to maintain its relevance in both academic research and industrial applications.

For researchers seeking high-quality 3-(m-Toluidino)propiononitrile, several specialized chemical suppliers offer the compound in various quantities and purity grades. The selection of appropriate suppliers should consider factors such as analytical documentation, batch-to-batch consistency, and regulatory compliance to ensure optimal results in downstream applications.